Cas no 2098164-14-6 (trans-2-(2-ethyl-1H-imidazol-1-yl)cyclohexan-1-ol)

• Product Name: trans-2-(2-ethyl-1H-imidazol-1-yl)cyclohexan-1-ol
• CAS No: 2098164-14-6
• MF: C₁₁H₁₈N₂O
• MW: 194.273422718048
• CID: 6361810
• PubChem ID: 126846224
• Update Time: 2025-11-01

trans-2-(2-ethyl-1H-imidazol-1-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• trans-2-(2-ethyl-1H-imidazol-1-yl)cyclohexan-1-ol
• Cyclohexanol, 2-(2-ethyl-1H-imidazol-1-yl)-, (1S)-
• (1S)-2-(2-ethyl-1H-imidazol-1-yl)cyclohexan-1-ol
• 2098164-14-6
• AKOS040801302
• F1912-1377

• Inchi： 1S/C11H18N2O/c1-2-11-12-7-8-13(11)9-5-3-4-6-10(9)14/h7-10,14H,2-6H2,1H3/t9?,10-/m0/s1
• InChI Key： UJQISZLUXFMMAZ-AXDSSHIGSA-N
• SMILES： [C@H]1(O)CCCCC1N1C(CC)=NC=C1

Computed Properties

• Exact Mass: 194.141913202g/mol
• Monoisotopic Mass: 194.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38Ų

Experimental Properties

• Density: 1.18±0.1 g/cm3(Predicted)
• Boiling Point: 375.2±35.0 °C(Predicted)
• pka: 14.89±0.40(Predicted)

Additional information on trans-2-(2-ethyl-1H-imidazol-1-yl)cyclohexan-1-ol

Comprehensive Overview of trans-2-(2-ethyl-1H-imidazol-1-yl)cyclohexan-1-ol (CAS No. 2098164-14-6)

The compound trans-2-(2-ethyl-1H-imidazol-1-yl)cyclohexan-1-ol (CAS No. 2098164-14-6) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structural features, including the imidazole ring and cyclohexanol backbone, make it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially for targeting enzymes and receptors involved in inflammation and metabolic disorders.

One of the most searched questions related to trans-2-(2-ethyl-1H-imidazol-1-yl)cyclohexan-1-ol is its role in medicinal chemistry. Recent studies highlight its utility as a scaffold for designing inhibitors of cytochrome P450 enzymes, which are critical in drug metabolism. Additionally, its hydrogen-bonding capabilities and stereochemical properties are often discussed in academic forums, making it a hot topic for synthetic chemists.

From an industrial perspective, CAS No. 2098164-14-6 is valued for its stability and solubility in organic solvents, which simplifies its use in multi-step synthetic processes. Companies specializing in custom synthesis and contract research frequently list this compound in their catalogs, catering to the growing demand for high-purity intermediates. Its compatibility with green chemistry principles, such as reduced waste generation, further enhances its appeal.

Another trending discussion revolves around the structure-activity relationship (SAR) of trans-2-(2-ethyl-1H-imidazol-1-yl)cyclohexan-1-ol. Computational models and molecular docking studies suggest that modifications to its ethyl or hydroxyl groups could yield derivatives with enhanced bioactivity. This aligns with the broader industry focus on fragment-based drug design, where small molecules like this serve as building blocks for larger therapeutics.

Environmental and regulatory considerations are also part of the conversation. While 2098164-14-6 is not classified as hazardous, its synthesis often involves catalysts and reagents that require careful handling. Best practices for its storage and disposal are frequently queried in safety data sheets (SDS), reflecting the compound's integration into GMP-compliant workflows.

In summary, trans-2-(2-ethyl-1H-imidazol-1-yl)cyclohexan-1-ol represents a compelling case study in modern chemical innovation. Its intersection with drug development, sustainable synthesis, and computational chemistry ensures its relevance in both academic and industrial settings. As research progresses, this compound is poised to play a pivotal role in addressing unmet medical needs.